4-ethoxy-3-methyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-methyl-N-[(4-phenylsulfanyloxan-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C21H27NO4S2/c1-3-26-20-10-9-19(15-17(20)2)28(23,24)22-16-21(11-13-25-14-12-21)27-18-7-5-4-6-8-18/h4-10,15,22H,3,11-14,16H2,1-2H3
• InChI Key: OQAVPLHCUIYUAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCOCC2)SC3=CC=CC=C3)C
• Molecular Formula: C21H27NO4S2
• Molecular Weight: 421.6 g/mol

Description

The compound “4-ethoxy-3-methyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide” is a complex organic molecule. It contains several functional groups, including an ethoxy group, a methyl group, a phenylthio group, a tetrahydro-2H-pyran ring, and a benzenesulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure (tetrahydro-2H-pyran ring). The 3D structure can provide information about the spatial arrangement of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the ether group could be cleaved under acidic conditions, or the sulfonamide group could participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by the polar sulfonamide group and the nonpolar ethoxy and phenyl groups.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have synthesized various sulfonamide derivatives and evaluated their antimicrobial properties against a range of bacterial and fungal species. For instance, a study demonstrated the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, showcasing their antimicrobial efficacy (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019). Such findings underscore the potential of sulfonamide derivatives in contributing to the development of new antimicrobial agents.

Cytotoxicity and Carbonic Anhydrase Inhibition

Several studies have focused on the synthesis of sulfonamide derivatives to evaluate their cytotoxicity and inhibition of carbonic anhydrase, an enzyme involved in various physiological processes. These compounds have shown promise in cancer research, with some derivatives exhibiting interesting cytotoxic activities that may be crucial for anti-tumor studies (H. Gul, M. Tuğrak, H. Sakagami, P. Taslimi, I. Gulcin, C. Supuran, 2016).